Cas no 2680661-61-2 (benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate)

• Product Name: benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate
• CAS No: 2680661-61-2
• MF: C₁₅H₁₀ClFN₂O₂
• MW: 304.703505992889
• CID: 5632090
• PubChem ID: 165940777
• Update Time: 2025-05-20

benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate
• EN300-28291171
• 2680661-61-2

• Inchi： 1S/C15H10ClFN2O2/c16-12-7-14(11(8-18)6-13(12)17)19-15(20)21-9-10-4-2-1-3-5-10/h1-7H,9H2,(H,19,20)
• InChI Key： XXQXFVAXHDTGSN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C#N)=C(C=1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 304.0414834g/mol
• Monoisotopic Mass: 304.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate

Introduction to benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate (CAS No. 2680661-61-2)

benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate, with the CAS number 2680661-61-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a cyano group, and a fluorine atom, which collectively contribute to its distinct chemical and biological properties.

The synthesis of benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate typically involves multi-step reactions, starting from readily available starting materials. One common approach is the reaction of 5-chloro-2-cyano-4-fluorophenyl isocyanate with benzyl alcohol under controlled conditions. The resulting product is a white crystalline solid with a high degree of purity, making it suitable for various applications in research and development.

In recent years, the study of benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, particularly in the areas of enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders.

One notable application of benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate is in the development of novel therapeutic agents for neurodegenerative diseases. The compound's ability to modulate certain receptors in the central nervous system (CNS) has been explored in preclinical studies. These studies have shown that it can effectively cross the blood-brain barrier and exert neuroprotective effects, making it a valuable candidate for further investigation.

The structural versatility of benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate also allows for the synthesis of various derivatives through functional group modifications. This flexibility is crucial in medicinal chemistry, where small changes in molecular structure can significantly impact biological activity and pharmacokinetic properties. Researchers have synthesized and evaluated several derivatives to optimize the compound's therapeutic potential and reduce potential side effects.

In addition to its biological activities, the physical and chemical properties of benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate have been extensively studied. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental setups. Its thermal stability and low volatility make it suitable for long-term storage and handling in laboratory settings.

The safety profile of benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate has also been evaluated through toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be considered for clinical trials.

The current research landscape for benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate is dynamic and evolving. Ongoing studies are exploring its potential applications in areas such as cancer therapy, anti-inflammatory treatments, and cardiovascular diseases. Collaborative efforts between academic institutions and pharmaceutical companies are driving these advancements, with a focus on translating laboratory findings into clinical benefits.

In conclusion, benzyl N-(5-chloro-2-cyano-4-fluorophenyl)carbamate (CAS No. 2680661-61-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and safety profile, make it an attractive candidate for further development. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.